Cas no 53902-81-1 (2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid)

• Product name: 2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid
• CAS No: 53902-81-1
• MDL: MFCD18381410
• CID: 4654770

2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid

• MDL： MFCD18381410

Additional information on 2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid

Comprehensive Guide to 2-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic Acid (CAS No. 53902-81-1): Properties, Applications, and Market Insights

2-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid (CAS No. 53902-81-1) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyrazolo[1,5-b]pyridazine derivative has gained attention due to its unique structural features, which make it valuable for drug discovery and material science applications. The compound's molecular formula is C₈H₇N₃O₂, with a molecular weight of 177.16 g/mol.

Researchers are increasingly interested in 2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid derivatives for their potential as kinase inhibitors and anti-inflammatory agents. Recent studies suggest that modifications to this core structure could lead to novel therapeutics for chronic diseases, aligning with current trends in personalized medicine. The compound's carboxylic acid functional group provides an excellent handle for further chemical modifications, making it a versatile building block in medicinal chemistry.

The synthesis of 2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and its derivatives. Many researchers search for "synthesis of pyrazolo[1,5-b]pyridazine derivatives" or "CAS 53902-81-1 applications" when exploring its potential uses.

In material science, 2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid has shown promise in the development of organic semiconductors and light-emitting materials. Its conjugated system and ability to form stable complexes with metals make it interesting for optoelectronic applications. The growing demand for organic electronics has increased searches for "heterocyclic compounds for OLEDs" and "pyridazine-based materials," where this compound may find future applications.

The global market for pyrazolo[1,5-b]pyridazine derivatives is expanding, driven by pharmaceutical research and specialty chemical applications. Suppliers of CAS 53902-81-1 often provide custom synthesis services to meet the specific needs of research institutions and pharmaceutical companies. Current market trends show increased interest in "high purity heterocyclic building blocks" and "scalable synthesis of medicinal chemistry intermediates."

Storage and handling of 2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture. While not classified as hazardous under standard conditions, proper personal protective equipment should always be used when handling any laboratory chemicals.

Future research directions for 2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid include exploring its potential in combination therapies and investigating its biological activity against emerging disease targets. The compound's structural features make it particularly interesting for fragment-based drug discovery approaches, a hot topic in current pharmaceutical research.

For researchers working with pyrazolo[1,5-b]pyridazine scaffolds, understanding the structure-activity relationships of 2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid derivatives is crucial. Many recent publications focus on "structure optimization of nitrogen-containing heterocycles" and "bioisosteric replacement strategies," areas where this compound shows significant promise.

Analytical methods for CAS 53902-81-1 typically involve reverse-phase HPLC with UV detection, though advanced techniques like LC-MS are increasingly used for impurity profiling. The compound's UV-Vis spectrum shows characteristic absorption bands that can be useful for identification and purity assessment.

In conclusion, 2-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid represents an important building block in modern chemical research. Its versatility and potential applications in pharmaceuticals and materials science make it a compound of continuing interest to researchers worldwide. As the demand for specialized heterocyclic compounds grows, CAS 53902-81-1 is likely to remain an important tool in drug discovery and development pipelines.